3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzamide
• InChI: InChI=1S/C19H22N4O4/c1-25-14-11-13(12-15(26-2)18(14)27-3)19(24)20-9-6-8-17-22-21-16-7-4-5-10-23(16)17/h4-5,7,10-12H,6,8-9H2,1-3H3,(H,20,24)
• InChI Key: NGACKOKZKVTVAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCCC2=NN=C3N2C=CC=C3
• Molecular Formula: C19H22N4O4
• Molecular Weight: 370.4 g/mol

Description

3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide is a novel compound that has been synthesized by researchers for its potential use in scientific research. This compound has been found to have unique properties that make it an interesting candidate for further study.

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide involves its binding to the sigma-1 receptor. This binding triggers a cascade of events that ultimately results in changes in cellular activity and physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. For example, this compound has been found to modulate calcium signaling and regulate the release of neurotransmitters. It has also been shown to have analgesic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide in lab experiments is its high affinity for the sigma-1 receptor, which allows for more precise targeting of this protein. However, one limitation is that this compound has not yet been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several future directions for research involving 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide. One direction is to further explore its potential therapeutic applications, particularly in the treatment of pain and mood disorders. Another direction is to investigate its effects on other physiological processes, such as inflammation and immune function. Additionally, researchers may seek to develop more potent and selective compounds that target the sigma-1 receptor.

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide involves several steps. The first step involves the synthesis of 3-(1H-1,2,4-triazol-3-yl)pyridine, which is then reacted with 3-bromopropylamine to form 3-(3-bromopropyl)-1H-1,2,4-triazolo[4,3-a]pyridine. This compound is then reacted with 3,4,5-trimethoxybenzoyl chloride to form the final product.

Scientific Research Applications

3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to have a high affinity for the sigma-1 receptor, which is a protein that is involved in several physiological processes, including pain perception, memory, and mood regulation. By targeting this receptor, researchers hope to gain a better understanding of its role in these processes and develop new treatments for related disorders.